1-[(4-Fluorophenyl)methyl]-3-[[4-(furan-3-yl)thiophen-2-yl]methyl]urea

• IUPAC Name: 1-[(4-fluorophenyl)methyl]-3-[[4-(furan-3-yl)thiophen-2-yl]methyl]urea
• InChI: InChI=1S/C17H15FN2O2S/c18-15-3-1-12(2-4-15)8-19-17(21)20-9-16-7-14(11-23-16)13-5-6-22-10-13/h1-7,10-11H,8-9H2,(H2,19,20,21)
• InChI Key: RSNMJWUFXCBITF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CNC(=O)NCC2=CC(=CS2)C3=COC=C3)F
• Molecular Formula: C17H15FN2O2S
• Molecular Weight: 330.4 g/mol

Description

The compound “1-[(4-Fluorophenyl)methyl]-3-[[4-(furan-3-yl)thiophen-2-yl]methyl]urea” is a complex organic molecule that contains several functional groups and structural motifs common in pharmaceuticals and other biologically active compounds. These include a fluorophenyl group, a furan ring, a thiophene ring, and a urea linkage.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of aromatic rings (phenyl, furan, and thiophenyl groups), a urea linkage, and a fluorine atom attached to the phenyl ring. The presence of these groups could confer specific physical and chemical properties to the molecule.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions and reagents used. For example, the aromatic rings could participate in electrophilic aromatic substitution reactions, while the urea linkage could be hydrolyzed under acidic or basic conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of aromatic rings and a fluorine atom could increase its lipophilicity, potentially enhancing its ability to cross biological membranes. The urea linkage could form hydrogen bonds with other molecules, which could influence its solubility and reactivity.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use or biological activity. For instance, many drugs work by binding to specific proteins or enzymes in the body, thereby modulating their activity. Without more specific information, it’s difficult to predict the exact mechanism of action of this compound.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and potential for bioaccumulation. As with any chemical, appropriate safety precautions should be taken when handling this compound.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. For instance, it could be tested for biological activity to assess its potential as a pharmaceutical or agrochemical. Additionally, its physical and chemical properties could be studied in more detail to better understand its behavior in different environments.